DMABA-d10 NHS ester

• CAS No.: 1175002-05-7
• Product Name: DMABA-d10 NHS ester
• Molecular Formula: C13H14N2O4
• Molecular Weight: 272.326
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 4-[bis(trideuteriomethyl)amino]-2,3,5,6-tetradeuteriobenzoate
• Standard InChI: InChI=1S/C13H14N2O4/c1-14(2)10-5-3-9(4-6-10)13(18)19-15-11(16)7-8-12(15)17/h3-6H,7-8H2,1-2H3/i1D3,2D3,3D,4D,5D,6D
• Standard InChIKey: FNGFZOAQGYOQTG-ZGYYUIRESA-N
• SMILES: CN(C)C1=CC=C(C=C1)C(=O)ON2C(=O)CCC2=O
• Description: DMABA-d10 NHS ester is intended for use in combination with DMABA NHS ester (Item No. 11216) as a derivatizing reagent for PE lipids in order to facilitate MS characterization and to quantify relative changes in their abundance. DMABA-d10 and DMABA NHS esters have been shown to facilitate the characterization of PE lipids via electrospray mass spectrometry by providing a common precursor ion scan for diacyl, ether, and plasmalogen PE lipids. Furthermore, application of split-and-pool methodology allows for relative changes in endogenous PE lipid levels between control and treated samples to be measured. Phosphatidylethanolamine (PE) lipids are important components of cell membranes and biochemical pathways of fatty acid synthesis that contain abundant polyunsaturated fatty acyl groups. Oxidation of these phospholipids may be linked to various human diseases. DMABA NHS ester is a reagent that reacts with the primary amine group of PE lipids. This facilitates the use of electrospray tandem mass spectrometry for the detection of diacyl, ether, and plasmalogen PE lipids that cannot be readily observed otherwise.
• Synonyms: 4-[di(methyl-d3)amino]-benzoic-2,3,5,6-d4 acid, 2,5-dioxo-1-pyrrolidinyl ester
• Reference: 1.Zemski Berry, K.A.,Turner, W.W.,VanNieuwenhze, M.S., et al. Stable isotope labeled 4-(dimethylamino)benzoic acid derivatives of glycerophosphoethanolamine lipids. Analytical Chemistry 81(16), 6633-6640 (2009).
• PubChem Compound: 131866485
• Last Modified: Nov 11 2021